Cas no 1040633-51-9 (N-[(4-methylphenyl)methyl]-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide)

• Product Name: N-[(4-methylphenyl)methyl]-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
• CAS No: 1040633-51-9
• MF: C₂₆H₂₂N₄OS
• MW: 438.544084072113
• CID: 5382589
• Update Time: 2025-05-21

N-[(4-methylphenyl)methyl]-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-Methylphenyl)methyl]-2-[[2-(1-naphthalenyl)pyrazolo[1,5-a]pyrazin-4-yl]thio]acetamide
• N-[(4-methylphenyl)methyl]-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

• Inchi： 1S/C26H22N4OS/c1-18-9-11-19(12-10-18)16-28-25(31)17-32-26-24-15-23(29-30(24)14-13-27-26)22-8-4-6-20-5-2-3-7-21(20)22/h2-15H,16-17H2,1H3,(H,28,31)
• InChI Key： NOGIOWIRKVNZSQ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1)(=O)CSC1=NC=CN2N=C(C3=C4C(C=CC=C4)=CC=C3)C=C12

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.87±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-[(4-methylphenyl)methyl]-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

Chemical and Structural Characterization of N-[(4-methylphenyl)methyl]-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS No. 1040633-51-9)

CAS No. 1040633-51-9 corresponds to the compound N-[(4-methylphenyl)methyl]-2-{[2-(naphthalen-1-y l)pyrazolo[1,5-a]pyrazin -4 -yl]sulfanyl}acetamide, a structurally complex organic molecule with potential applications in medicinal chemistry. This compound integrates multiple pharmacophoric elements, including a pyrazolopyrazine scaffold, a naphthalene ring system, and a thioether linkage, which collectively contribute to its unique physicochemical properties and biological activity. The molecular framework is particularly notable for its ability to modulate enzyme interactions through the sulfanyl functional group, a feature increasingly explored in drug discovery for its role in reversible covalent binding.

The pyrazolo[1,5-a]pyrazine core of this molecule is a well-established heterocyclic system in pharmaceutical research due to its structural rigidity and electron-deficient characteristics. Recent studies have highlighted the importance of such scaffolds in the development of kinase inhibitors, particularly those targeting the ATR (ataxia-telangiectasia mutated and Rad3-related) kinase pathway. The integration of a naphthalene substituent at position C(2) of the pyrazolopyrazine ring enhances π-electron delocalization, potentially improving membrane permeability and metabolic stability—critical factors for oral bioavailability.

The N-(4-methylphenylmethyl) amide moiety introduces steric bulk and hydrophobicity to the molecule, which may influence binding affinity at protein-ligand interfaces. The methyl substitution on the phenyl ring (para position) is strategically positioned to optimize van der Waals interactions with hydrophobic pockets in target proteins. This design aligns with modern drug design principles that emphasize the balance between lipophilicity and solubility through strategic functional group placement.

The thioether (sulfanyl) linkage between the pyrazolopyrazine core and acetamide side chain represents a key innovation in this compound's architecture. Sulfur-containing linkers have gained attention for their ability to form reversible covalent bonds with cysteine residues in enzymes—a mechanism exploited in several FDA-approved drugs for treating conditions such as chronic myeloid leukemia. The acetylated amide group further contributes to hydrogen bonding capabilities, enhancing molecular recognition at active sites.

Computational studies using molecular docking simulations suggest that this compound exhibits favorable interactions with cysteine-rich domains found in epigenetic regulators like bromodomains and histone deacetylases (HDACs). The spatial arrangement of substituents allows for optimal orientation within these binding pockets while maintaining flexibility required for dynamic protein-ligand interactions. Such properties are particularly valuable in overcoming resistance mechanisms observed in traditional small-molecule inhibitors.

Synthetic approaches to this compound typically involve multi-step heterocycle construction strategies. The pyrazolopyrazine core can be generated through [4+2] cycloaddition reactions between nitriles and hydrazines under transition-metal catalysis conditions. Subsequent sulfuration reactions using Lawesson's reagent or elemental sulfur enable selective introduction of the thioether functionality without compromising adjacent functional groups—a critical consideration given the sensitivity of amide moieties during sulfur chemistry.

From an analytical perspective, characterization techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to confirm structural integrity. The presence of distinct aromatic proton signals from both naphthalene and para-methylphenyl moieties provides clear spectroscopic fingerprints for quality control purposes. Additionally, high-resolution mass spectrometry confirms accurate molecular weight measurements essential for pharmaceutical formulation development.

Recent advances in fragment-based drug discovery have further emphasized compounds like this one as potential lead candidates for optimization campaigns targeting kinases involved in DNA damage response pathways. The modular nature of its structure allows systematic modification of individual pharmacophores—such as varying aryl substituents on the pyrazolopyrazine ring or altering linker lengths—to fine-tune selectivity profiles while maintaining core activity.

In preclinical models, analogues bearing similar structural features have demonstrated promising efficacy against tumor cell lines expressing elevated levels of ATR kinase activity. These findings support ongoing investigations into structure-function relationships that could inform next-generation therapeutic agents with improved therapeutic indices compared to existing chemotherapeutics.